5-(4-Isobutylphenyl)-2H-pyrazol-3-ylamine

• IUPAC Name: 5-[4-(2-methylpropyl)phenyl]-1H-pyrazol-3-amine
• InChI: InChI=1S/C13H17N3/c1-9(2)7-10-3-5-11(6-4-10)12-8-13(14)16-15-12/h3-6,8-9H,7H2,1-2H3,(H3,14,15,16)
• InChI Key: KQJFZAKQQVPXDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=CC(=NN2)N
• Molecular Formula: C13H17N3
• DSSTOX Substance ID: DTXSID001243522
• Molecular Weight: 215.29 g/mol
• CAS RN: 501902-78-9

Description

The compound “5-(4-Isobutylphenyl)-2H-pyrazol-3-ylamine” is a derivative of ibuprofen, which is a widely used nonsteroidal anti-inflammatory drug (NSAID). The “4-Isobutylphenyl” part of the molecule is also present in ibuprofen. The “2H-pyrazol-3-ylamine” could potentially add different properties to the molecule, but without specific studies or data on this compound, it’s hard to predict its exact properties or biological activity.

Molecular Structure Analysis

The molecular structure analysis would involve techniques such as FT-IR, NMR, and mass spectrometry. These techniques can provide information about the functional groups, connectivity of atoms, and the molecular weight of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, ibuprofen is slightly soluble in water and has poor flow and compaction characteristics due to its needle-like (acicular) crystalline structure and viscoelastic properties.

Future Directions

The future research on this compound could involve studying its synthesis, physical and chemical properties, biological activity, and potential applications. It could potentially be developed into a new NSAID or used in other areas of research.